WAY-639418

• Molecular Formula: C17H16ClN5
• Molecular Weight: 325.8 g/mol
• InChI: InChI=1S/C17H16ClN5/c18-13-2-3-14-15(12-13)19-7-4-16(14)22-8-10-23(11-9-22)17-20-5-1-6-21-17/h1-7,12H,8-11H2
• InChIKey: WFBQKKNGRBFJMC-UHFFFAOYSA-N

WAY-639418: Identification Overview

WAY-639418 (CAS 643042-43-7) is a synthetic small molecule with the IUPAC name 7-chloro-4-(4-(pyrimidin-2-yl)piperazin-1-yl)quinoline [1]. Its molecular formula is C17H16ClN5 and its molecular weight is approximately 325.8 g/mol . It belongs to a chemical library of screening compounds and has been listed by multiple vendors as a potential bioactive molecule for research applications . Critically, no peer-reviewed primary research papers or patents characterizing its biological activity, potency, or selectivity were identified in the public domain .

Compound Uncharacterized screening molecule

Bioactivity No public potency or target data No peer-reviewed IC50, Ki, or EC50

Procurement Chemical identity and purity only

• [1] CalpacLab. 7-Chloro-4-(4-(pyrimidin-2-yl)piperazin-1-yl)quinoline, 95% Purity, C17H16ClN5, 25 mg. Product Datasheet. View Source

WAY-639418: Procurement Risk and Analog Substitution

WAY-639418 exists within a series of related screening compounds (e.g., WAY-639228, WAY-639299, WAY-639729) offered by vendors without disclosed pharmacological profiles . Substituting any of these analogs without target-specific validation data would introduce unquantifiable experimental variables . Since none of these WAY-series compounds have published IC50, Ki, or EC50 values in peer-reviewed literature, they cannot be considered interchangeable based on known structure-activity relationships . The absence of publicly available characterization data for WAY-639418 itself means that any substitution must be accompanied by de novo screening to confirm activity in the intended assay system.

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WAY-series compounds lack pharmacological profiles

Structural analogs WAY-639228, WAY-639299, and WAY-639729 have no disclosed target or potency data. Substitution without target-specific validation may introduce unquantifiable experimental variables.

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SAR data unavailable for interchangeability assessment

Absence of public IC50, Ki, or EC50 values prevents structure-activity relationship comparison. Interchangeability based on chemical similarity alone may not transfer reliably.

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De novo screening required for any substitution

Any analog replacement must undergo independent activity confirmation in the intended assay system, as no benchmark data exist for this chemical series.

WAY-639418: Evidence Guide for Procurement

Divergent Vendor Annotations as Cautionary Signal

No quantitative bioactivity data (IC50, Ki, EC50, % inhibition) are publicly available for WAY-639418 from peer-reviewed primary research or patents . The only observable differentiation lies in divergent vendor-reported biological annotations. InvivoChem and MedChemExpress describe WAY-639418 solely as an active molecule for the study of amyloid diseases and synucleinopathies . TargetMol and CymitQuimica describe the identical compound as having potential anti-inflammatory and anti-HIV activity via CCR5 . This divergence in vendor annotations constitutes the only identifiable point of consideration prior to procurement, as it may guide initial hypothesis generation but provides no validated basis for compound selection.

Vendor annotation divergence

Data to verify

Divergent annotations: amyloid/synucleinopathy (InvivoChem, MCE) vs. anti-inflammatory/anti-HIV via CCR5 (TargetMol, CymitQuimica)

Procurement basis is chemical identity, not claimed biological function.

No peer-reviewed characterization; all annotations from vendor descriptions only.

Evidence Dimension	Vendor-reported biological annotation
Target Compound Data	Amyloid diseases and synucleinopathies (per InvivoChem/MedChemExpress); Anti-inflammatory/anti-HIV via CCR5 (per TargetMol/CymitQuimica)
Comparator Or Baseline	Not applicable; no comparator with validated quantitative data identified
Quantified Difference	Not available; annotations are descriptive only
Conditions	Not applicable; no assay data available in public domain

Why This Matters

This divergence signals that the compound's biological activity is unvalidated and that procurement should be based solely on chemical identity and purity, not on claimed biological function.

WAY-639418: Validated Research Applications

Negative Control in Phenotypic Screening

Given the complete absence of validated biological activity data , the most scientifically defensible use of WAY-639418 is as a structurally matched negative control or inactive comparator in the same chemical series as other WAY compounds (e.g., WAY-639299, WAY-639729) for which no activity has been confirmed. This application relies solely on its chemical structure and purity (vendor-reported ≥98%) rather than any claimed biological function.

Chemical Probe for Target Deconvolution

Researchers conducting proprietary high-throughput screening campaigns may procure WAY-639418 as a starting point for target deconvolution, provided all subsequent characterization is performed in-house. The divergent vendor annotations (amyloid/synucleinopathy vs. CCR5/inflammation) underscore the necessity of independent validation prior to any biological interpretation.

Reference Standard for Analytical Methods

WAY-639418 can be procured as a reference standard for developing and validating analytical methods (e.g., HPLC, LC-MS) targeting quinoline-piperazine compounds, given its well-defined chemical structure, molecular formula (C17H16ClN5), and molecular weight (325.8 g/mol) . This application is independent of any claimed biological activity.

Application

Selection Property

Validation Focus

Negative control in phenotypic screening

Chemical identity and reported purity; structural match to WAY series

Confirm inactivity in assay; no biological function assumed

Chemical probe for target deconvolution

Well-defined synthetic structure; screening library entry

Independent in-house characterization required; do not rely on vendor annotations

Reference standard for analytical methods

Defined molecular formula and weight; quinoline-piperazine scaffold

Method development/validation for HPLC or LC-MS; no bioactivity required